Cas no 87042-40-8 (4,7,10,12,16,19-Docosahexaenoicacid, 14-hydroxy-, (4Z,7Z,10Z,12E,16Z,19Z)-)

• Product Name: 4,7,10,12,16,19-Docosahexaenoicacid, 14-hydroxy-, (4Z,7Z,10Z,12E,16Z,19Z)-
• CAS No: 87042-40-8
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• CID: 720806
• PubChem ID: 11566378
• Update Time: 2024-10-26

4,7,10,12,16,19-Docosahexaenoicacid, 14-hydroxy-, (4Z,7Z,10Z,12E,16Z,19Z)- Chemical and Physical Properties

Names and Identifiers

• 4,7,10,12,16,19-Docosahexaenoicacid, 14-hydroxy-, (4Z,7Z,10Z,12E,16Z,19Z)-
• (+/-) 14-HDOHE
• 14-hydroxydocosa-4,7,10,12,16,19-hexaenoic acid
• 14-HYDROXY DOCOSAHEXAENOIC ACID
• (+/-)14-HYDROXY-4Z,7Z,10Z,12E,16Z,19Z-DOCOSAHEXAENOIC ACID
• (14-HDHA
• 4,7,10,12,16,19-Docosahexaenoic acid, 14-hydroxy-, (4Z,7Z,10Z,12E,16Z,19Z)-
• LMFA04000030
• (.+/-.)-14-Hydroxy-4Z,7Z,10Z,12E,16Z,19Z-docosahexaenoic acid
• 87042-40-8
• 14-hydroxy-4(Z),7(Z),10(Z),12(E),16(Z),19(Z)-docosahexaenoic acid
• (+/-)14-HDHA
• HY-130239A
• 14-HDoHE
• (.+/-.)14-HDoHE
• AKOS040754669
• NS00096546
• (??)14-HDHA
• Q27140045
• (+/-)14-HDoHE
• ( inverted exclamation markA)14-HDHA
• (A+/-)14-HDHA
• CS-0105933
• (+/-)-14-hydroxy-4Z,7Z,10Z,12E,16Z,19Z-docosahexaenoic acid
• DTXSID40840523
• (4Z,7Z,10Z,12E,16Z,19Z)-14-hydroxydocosa-4,7,10,12,16,19-hexaenoic Acid
• (+/-)-14-HDoHE
• CHEBI:72647
• SCHEMBL15529571

• Inchi： 1S/C22H32O3/c1-2-3-4-5-12-15-18-21(23)19-16-13-10-8-6-7-9-11-14-17-20-22(24)25/h3-4,6-7,10-16,19,21,23H,2,5,8-9,17-18,20H2,1H3,(H,24,25)/b4-3-,7-6-,13-10-,14-11-,15-12-,19-16+
• InChI Key： ZNEBXONKCYFJAF-BGKMTWLOSA-N
• SMILES： C(O)(=O)CC/C=C\C/C=C\C/C=C\C=C\C(O)C/C=C\C/C=C\CC

Computed Properties

• Exact Mass: 344.23500
• Monoisotopic Mass: 344.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 0.995±0.06 g/cm3(Predicted)
• Boiling Point: 510.0±50.0 °C(Predicted)
• Solubility: 0.1 M Na2CO3：2 mg/mL； DMF：可混溶； DMSO：可混溶；乙醇：可混溶； PBS（pH 7.2）：0.8 mg/mL
• PSA: 57.53000
• LogP: 5.51970
• pka: 4.58±0.10(Predicted)

4,7,10,12,16,19-Docosahexaenoicacid, 14-hydroxy-, (4Z,7Z,10Z,12E,16Z,19Z)- Security Information

• Storage Condition：Store at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids